Cas no 1213390-36-3 ((1S)-1-(2,2-DIFLUOROBENZO[D]1,3-DIOXOLEN-4-YL)ETHYLAMINE)

• Product Name: (1S)-1-(2,2-DIFLUOROBENZO[D]1,3-DIOXOLEN-4-YL)ETHYLAMINE
• CAS No: 1213390-36-3
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD09829312
• CID: 4563221
• PubChem ID: 91980078
• Update Time: 2024-11-06

(1S)-1-(2,2-DIFLUOROBENZO[D]1,3-DIOXOLEN-4-YL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,2-DIFLUOROBENZO[D]1,3-DIOXOLEN-4-YL)ETHYLAMINE
• (1S)-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanamine
• 1213390-36-3
• (1S)-1-(2,2-difluoro-2H-1,3-benzodioxol-4-yl)ethan-1-amine
• SCHEMBL23232390
• MFCD09829312
• (S)-1-(2,2-difluorobenzo[d][1,3]dioxol-4-yl)ethanamine
• F16971
• BS-46421

• MDL： MFCD09829312
• Inchi： 1S/C9H9F2NO2/c1-5(12)6-3-2-4-7-8(6)14-9(10,11)13-7/h2-5H,12H2,1H3/t5-/m0/s1
• InChI Key： CBTSTJVNWKVHDE-YFKPBYRVSA-N
• SMILES： N[C@H](C1=C2C(=CC=C1)OC(F)(F)O2)C

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų